Cas no 1866613-90-2 (1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile)

1-(4-Hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile is a versatile synthetic intermediate with notable structural features, including a cyclopropane ring and a hydroxylated piperidine moiety. Its rigid cyclopropane framework enhances stability, while the polar hydroxyl group improves solubility in aqueous and organic media. The nitrile functionality offers reactivity for further derivatization, making it valuable in pharmaceutical and agrochemical synthesis. The compound’s balanced lipophilicity and steric properties contribute to its utility in drug discovery, particularly in modulating pharmacokinetic profiles. Its well-defined stereochemistry and high purity ensure reproducibility in complex synthetic routes. This intermediate is particularly useful for constructing bioactive molecules with tailored physicochemical properties.
1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile structure
1866613-90-2 structure
Product Name:1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile
CAS No:1866613-90-2
MF:C9H14N2O
MW:166.220262050629
CID:5901809
PubChem ID:130513190
Update Time:2025-06-08

1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile hydrochloride
    • Cyclopropanecarbonitrile, 1-(4-hydroxy-4-piperidinyl)-
    • 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile
    • EN300-3038575
    • 1866613-90-2
    • Inchi: 1S/C9H14N2O/c10-7-8(1-2-8)9(12)3-5-11-6-4-9/h11-12H,1-6H2
    • InChI Key: DBIXCMLDCCDKJD-UHFFFAOYSA-N
    • SMILES: C1(C2(O)CCNCC2)(C#N)CC1

Computed Properties

  • Exact Mass: 166.110613074g/mol
  • Monoisotopic Mass: 166.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Boiling Point: 331.1±42.0 °C(Predicted)
  • pka: 13.52±0.20(Predicted)

1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3038575-0.05g
1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile
1866613-90-2 95.0%
0.05g
$1032.0 2025-03-19
Enamine
EN300-3038575-0.1g
1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile
1866613-90-2 95.0%
0.1g
$1081.0 2025-03-19
Enamine
EN300-3038575-0.25g
1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile
1866613-90-2 95.0%
0.25g
$1131.0 2025-03-19
Enamine
EN300-3038575-0.5g
1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile
1866613-90-2 95.0%
0.5g
$1180.0 2025-03-19
Enamine
EN300-3038575-1.0g
1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile
1866613-90-2 95.0%
1.0g
$1229.0 2025-03-19
Enamine
EN300-3038575-2.5g
1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile
1866613-90-2 95.0%
2.5g
$2408.0 2025-03-19
Enamine
EN300-3038575-5.0g
1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile
1866613-90-2 95.0%
5.0g
$3562.0 2025-03-19
Enamine
EN300-3038575-10.0g
1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile
1866613-90-2 95.0%
10.0g
$5283.0 2025-03-19
Enamine
EN300-3038575-1g
1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile
1866613-90-2
1g
$1229.0 2023-09-05
Enamine
EN300-3038575-5g
1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile
1866613-90-2
5g
$3562.0 2023-09-05

Additional information on 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile

1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile: A Promising Compound in Medicinal Chemistry

1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile (CAS No. 1866613-90-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclopropanecarbonitriles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The core structure of 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile consists of a cyclopropane ring attached to a cyano group and a substituted piperidine moiety. The presence of the hydroxy group on the piperidine ring imparts additional reactivity and functional versatility, making this compound a valuable scaffold for drug discovery and development.

Recent studies have highlighted the potential of 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neuronal survival and function, potentially offering neuroprotective benefits.

In addition to its neuroprotective properties, 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile has demonstrated anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and multiple sclerosis. This dual action—neuroprotective and anti-inflammatory—makes it an attractive candidate for the development of multifunctional drugs.

The pharmacokinetic profile of 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile has also been investigated. Preliminary data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral medication. Its low molecular weight and lipophilicity contribute to good bioavailability and tissue penetration, enhancing its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development.

Beyond its direct therapeutic applications, 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile serves as a valuable tool compound in academic research. Its unique structure allows scientists to explore new biological pathways and mechanisms of action, contributing to our understanding of complex diseases and the development of novel therapeutic strategies.

In conclusion, 1-(4-hydroxypiperidin-4-yl)cyclopropane-1-carbonitrile (CAS No. 1866613-90-2) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its multifaceted biological activities, favorable pharmacokinetic properties, and ongoing clinical trials make it an exciting area of research for both academic and pharmaceutical industries. As more data become available, it is likely that this compound will continue to play a significant role in advancing our understanding and treatment of various diseases.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent